Gavestinel sodium
Gavestinel sodium
Highly potent and selective non-competitive antagonist acting at the strychnine-insensitive glycine binding site of the NMDA receptor-channel complex (Kd = 0.8 nM). Gavestinel displays > 1000-fold selectivity over NMDA, AMPA and kainate binding sites and is orally bioavailable and active in vivo.
Brand Name:
Vulcanchem
CAS No.:
153436-38-5
VCID:
VC21111958
InChI:
InChI=1S/C18H12Cl2N2O3.Na/c19-10-8-13(20)16-12(17(18(24)25)22-14(16)9-10)6-7-15(23)21-11-4-2-1-3-5-11;/h1-9,22H,(H,21,23)(H,24,25);/b7-6+;
SMILES:
C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)[O-].[Na+]
Molecular Formula:
C18H12Cl2N2NaO3
Molecular Weight:
398.2 g/mol
Gavestinel sodium
CAS No.: 153436-38-5
Cat. No.: VC21111958
Molecular Formula: C18H12Cl2N2NaO3
Molecular Weight: 398.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Highly potent and selective non-competitive antagonist acting at the strychnine-insensitive glycine binding site of the NMDA receptor-channel complex (Kd = 0.8 nM). Gavestinel displays > 1000-fold selectivity over NMDA, AMPA and kainate binding sites and is orally bioavailable and active in vivo. |
|---|---|
| CAS No. | 153436-38-5 |
| Molecular Formula | C18H12Cl2N2NaO3 |
| Molecular Weight | 398.2 g/mol |
| IUPAC Name | sodium;3-[(E)-3-anilino-3-oxoprop-1-enyl]-4,6-dichloro-1H-indole-2-carboxylate |
| Standard InChI | InChI=1S/C18H12Cl2N2O3.Na/c19-10-8-13(20)16-12(17(18(24)25)22-14(16)9-10)6-7-15(23)21-11-4-2-1-3-5-11;/h1-9,22H,(H,21,23)(H,24,25);/b7-6+; |
| Standard InChI Key | OBPMZHMRJJJUBC-UHDJGPCESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)NC(=O)/C=C/C2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O.[Na] |
| SMILES | C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)C=CC2=C(NC3=C2C(=CC(=C3)Cl)Cl)C(=O)O.[Na] |
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